4-Ethoxy-4'-iodobenzophenone

• IUPAC Name: (4-ethoxyphenyl)-(4-iodophenyl)methanone
• InChI: InChI=1S/C15H13IO2/c1-2-18-14-9-5-12(6-10-14)15(17)11-3-7-13(16)8-4-11/h3-10H,2H2,1H3
• InChI Key: YOMJXEWZXLBEBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C15H13IO2
• Molecular Weight: 352.17 g/mol
• CAS No.: 951884-62-1

Description

4-Ethoxy-4’-iodobenzophenone is a synthetic organic compound with the molecular formula C15H13IO2 and a molecular weight of 352.17. It has potential applications in various fields of research and industry.

Molecular Structure Analysis

The IUPAC name for this compound is (4-ethoxyphenyl)(4-iodophenyl)methanone. The InChI code is 1S/C15H13IO2/c1-2-18-14-9-5-12(6-10-14)15(17)11-3-7-13(16)8-4-11/h3-10H,2H2,1H3.

Scientific Research Applications

Environmental Analysis

• Detection of Environmental Pollutants : Wahlberg, Renberg, and Wideqvist (1990) developed a method for determining nonylphenol and nonylphenol ethoxylates in water, sludge, and biota, which are environmental pollutants. This method involves converting substances into pentafluorobenzoyl derivatives for quantification, highlighting the role of similar compounds in environmental analysis (Wahlberg, Renberg, & Wideqvist, 1990).

Chemical Composition and Antioxidant Activity

• Analysis of Plant Extracts : León et al. (2014) investigated the chemical composition and phenolic contents of Protea hybrid ‘Susara’, including compounds structurally related to 4-Ethoxy-4'-iodobenzophenone. They found high antioxidant activity, suggesting potential applications in food preservation and pharmaceutical industries (León et al., 2014).

Photoinitiators in Polymerization

• Polymerization Photoinitiators : Mateo, Bosch, Catalina, and Sastre (1991) explored the use of aminated benzophenones as photoinitiators in methyl methacrylate polymerization, comparing their efficiency with that of other compounds. This research has implications for the development of new materials and industrial processes (Mateo et al., 1991).

Antioxidant Effects

• Antioxidant Properties : Rubio-Cortés et al. (2021) evaluated the antioxidant effect of various 4-ethoxy-phenols. They found that most of these new molecules exhibited high antioxidant activity, suggesting potential applications in healthcare and cosmetics (Rubio-Cortés et al., 2021).

Biodegradation Studies

• Biodegradation Research : Zimmerman, Umezawa, Broda, and Higuchi (1988) studied the degradation of a non-phenolic arylglycerol β-aryl ether by Streptomyces cyaneus, identifying 4-Ethoxy-3-methoxybenzoic acid as a main product. This research contributes to understanding the microbial breakdown of complex organic compounds (Zimmerman et al., 1988).

Radical Reactions in Solutions

• Magnetic Field Effects on Radical Reactions : Hayashi, Sakaguchi, and Wakasa (2001) investigated magnetic field effects on radical reactions in solutions, using derivatives of benzophenone, including 4-methoxybenzophenone. Their research provides insights into the dynamics of radical reactions, which are fundamental to understanding various chemical processes (Hayashi, Sakaguchi, & Wakasa, 2001).

Catalytic Activity in Chemical Reactions

• Catalytic Activity in Organic Synthesis : Saka, Çakır, Bıyıklıoğlu, and Kantekin (2013) synthesized new phthalocyanine complexes and evaluated their catalytic activity in the oxidation of cyclohexene. This research is significant in the field of catalysis and organic synthesis (Saka et al., 2013).